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Compound of Interest

Compound Name: 2-butyldecanoic Acid

Cat. No.: B8212178

Get Quote

Executive Summary
2-Butyldecanoic acid (CAS: 52304-09-3) is a branched-chain fatty acid (BCFA) isomer of

myristic acid (

).[1][2][3][4][5] Unlike its linear counterpart, the presence of an

-butyl branch imparts unique physicochemical characteristics, including a lower melting point,
increased solubility in organic matrices, and enhanced membrane permeation capabilities.[2][6]
This molecule acts as a critical intermediate in the synthesis of high-performance lubricants
("neo-acids"), a functional excipient in topical drug delivery, and a bioactive agent in
antimicrobial cosmetic formulations.[2][6]

Chemical Identity and Structure
The molecule consists of a decanoic acid backbone substituted at the

-position (C2) with a butyl group.[2] This "Guerbet-like" structure creates steric hindrance
around the carboxyl group, influencing its reactivity and interaction with biological membranes.
[2][6]
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Parameter Details

IUPAC Name 2-Butyldecanoic acid

Common Synonyms -Butylcapric acid; ISOCARB 14 (isomer); 2-

Butyl-decanoic acid

CAS Number 52304-09-3

Molecular Formula

Molecular Weight 228.37 g/mol

SMILES CCCCCCCCC(CCCC)C(=O)O

Classification Saturated Branched-Chain Fatty Acid (BCFA)

Structural Visualization
The following diagram illustrates the chemical structure and its steric comparison to linear

myristic acid.
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Figure 1: Structural decomposition of 2-butyldecanoic acid highlighting the alpha-branch

responsible for its unique steric and thermodynamic properties.[2]

Physicochemical Properties[2][6][7][8][9][10][11][12]
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Thermodynamic & Physical Constants
The branching at the C2 position significantly depresses the melting point compared to linear

myristic acid (

), rendering 2-butyldecanoic acid a liquid at room temperature.[2] This liquid state is
advantageous for formulation handling and solubility.

Property Value / Range Notes

Physical State Colorless to pale yellow liquid At

Boiling Point (est.[2][7] atm) at 10 mmHg (Vacuum)

Density
At

(Typical for C12-C16 iso-acids)

Melting Point
Exact MP is significantly lower

than linear C14.[2]

Refractive Index At

pKa
Typical for

-branched carboxylic acids.[2]

LogP (Octanol/Water) Highly lipophilic.[2]

Solubility Profile
Water: Practically insoluble (

).[2] The hydrophobic C14 chain dominates the polar carboxyl head group.

Organic Solvents: Miscible with ethanol, DMSO, chloroform, ethyl acetate, and mineral oils.

[6]

Alkaline Solutions: Soluble in aqueous NaOH or KOH above pH 8.0, forming surfactant

micelles (soaps).[6]
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Synthesis and Manufacturing
2-Butyldecanoic acid is typically synthesized via a Cross-Aldol Condensation route (Guerbet

chemistry adaptation) or Malonic Ester Synthesis.[2] The industrial route often favors the

oxidation of the corresponding "Guerbet-like" alcohol, 2-butyl-1-decanol.[2]

Synthetic Pathway: Cross-Aldol Route
This method ensures high regioselectivity for the 2-position branch.[2]

Reactants: Hexanal (

) and Octanal (

).

Condensation: Base-catalyzed cross-aldol condensation where Hexanal acts as the

nucleophile (supplying the

-butyl branch) and Octanal acts as the electrophile (supplying the chain extension).[2]

Dehydration: Formation of the

-unsaturated aldehyde.

Hydrogenation: Reduction of the double bond and aldehyde to form 2-butyl-1-decanol.[2]

Oxidation: Jones oxidation or catalytic oxidation of the alcohol to 2-butyldecanoic acid.[2]
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Figure 2: Synthesis of 2-butyldecanoic acid via cross-aldol condensation of hexanal and

octanal.[2]

Applications in Research & Industry
Drug Delivery & Permeation Enhancement
The branched structure of 2-butyldecanoic acid disrupts the ordered packing of stratum

corneum lipids.[2] Unlike linear fatty acids which may crystallize within the lipid bilayer, the

"kinked" structure of 2-butyldecanoic acid creates fluid domains, significantly enhancing the

transdermal permeation of co-administered APIs (Active Pharmaceutical Ingredients).[2][6]

Mechanism: Lipid bilayer fluidization.

Use Case: Transdermal patches for lipophilic drugs.
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Antimicrobial & Cosmetic Formulations
Research indicates that medium-to-long chain branched fatty acids exhibit selective

antimicrobial activity.[2]

Deodorants: Effective against Corynebacterium xerosis, a primary bacterium responsible for

axillary odor.[6] The acid disrupts the bacterial cell membrane while being gentle on human

skin due to its emollient properties.

Safety: Low skin irritation potential compared to shorter chain acids (C8-C10 linear).[2]

High-Performance Lubricants
Esters of 2-butyldecanoic acid (e.g., with pentaerythritol or complex alcohols) are used as

"neo-acid" synthetic lubricants.[2]

Benefit: The

-branch protects the ester linkage from hydrolytic attack and oxidative degradation,
extending the lubricant's service life in high-temperature environments.[2]

Experimental Protocols
Protocol A: Analytical Characterization (GC-MS)
To verify purity and isomer identity.[2]

Derivatization: Convert 10 mg of acid to methyl ester using

-Methanol (14% w/v). Heat at

for 10 mins.

Extraction: Extract with 1 mL Hexane. Wash with saturated NaCl.

GC Parameters:

Column: DB-5ms or equivalent (30m x 0.25mm).[2]

Carrier Gas: Helium at 1 mL/min.
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Temp Program:

(1 min)

/min

(hold 5 min).

Detection: MS scan (m/z 50-500).[2] Look for molecular ion of methyl ester (

= 242) and characteristic McLafferty rearrangement fragment (m/z 74).

Protocol B: Antimicrobial Assay (MIC Determination)
Preparation: Dissolve 2-butyldecanoic acid in DMSO to create a 100 mM stock.

Media: Mueller-Hinton Broth (MHB).[2]

Inoculum:Corynebacterium xerosis adjusted to

CFU/mL.

Plate Setup: Serial 2-fold dilutions in 96-well plates (Range: 0.01 mM to 10 mM).

Incubation:

for 24 hours.

Readout: Determine Minimum Inhibitory Concentration (MIC) by visual turbidity inspection.

Safety and Handling (MSDS Summary)
GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).[6]

Handling: Wear nitrile gloves and safety goggles. Use in a fume hood if heating.

Environmental: May be toxic to aquatic life (Microtox

).[2] Avoid release into waterways.
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Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent long-term

oxidation, although it is relatively stable.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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